Cas no 247225-30-5 (2-(4-Carboxybutyryl)amino-5-methyl-1,3,4-thiadiazole)

• Product Name: 2-(4-Carboxybutyryl)amino-5-methyl-1,3,4-thiadiazole
• CAS No: 247225-30-5
• MF: C₈H₁₁N₃O₃S
• MW: 229.256240129471
• CID: 3067597
• PubChem ID: 794484
• Update Time: 2025-04-21

2-(4-Carboxybutyryl)amino-5-methyl-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-Carboxybutyryl)amino-5-methyl-1,3,4-thiadiazole
• 4-[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]butanoic acid
• 5-((5-Methyl-1,3,4-thiadiazol-2-yl)amino)-5-oxopentanoicacid
• DTXSID001180516
• CCG-116240
• CS-0282841
• Oprea1_489492
• 5-((5-Methyl-1,3,4-thiadiazol-2-yl)amino)-5-oxopentanoic acid
• AKOS000300985
• Z57396195
• 247225-30-5
• Oprea1_762352
• XNNFCSWDIJEHEE-UHFFFAOYSA-N
• 4-(5-Methyl-[1,3,4]thiadiazol-2-ylcarbamoyl)-butyric acid
• 5-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-5-oxopentanoic acid

• MDL： MFCD01116396
• Inchi： 1S/C8H11N3O3S/c1-5-10-11-8(15-5)9-6(12)3-2-4-7(13)14/h2-4H2,1H3,(H,13,14)(H,9,11,12)
• InChI Key： XNNFCSWDIJEHEE-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1NC(CCCC(=O)O)=O

Computed Properties

• Exact Mass: 229.05211239Da
• Monoisotopic Mass: 229.05211239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 120Ų